1-(2,3-dichlorobenzyl)-3-pyrrolidinol

• IUPAC Name: 1-[(2,3-dichlorophenyl)methyl]pyrrolidin-3-ol
• InChI: InChI=1S/C11H13Cl2NO/c12-10-3-1-2-8(11(10)13)6-14-5-4-9(15)7-14/h1-3,9,15H,4-7H2
• InChI Key: VMZADYKTSRZBMS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1O)CC2=C(C(=CC=C2)Cl)Cl
• Molecular Formula: C11H13Cl2NO
• Molecular Weight: 246.13 g/mol

Description

1-(2,3-dichlorobenzyl)-3-pyrrolidinol, also known as DCB-OL, is a chemical compound that has gained attention in the field of scientific research due to its potential applications in medicine and biotechnology. It is a white crystalline powder that is soluble in water and organic solvents.

Mechanism of Action

The mechanism of action of 1-(2,3-dichlorobenzyl)-3-pyrrolidinol is not fully understood, but it is believed to inhibit the growth and proliferation of microorganisms by disrupting their cell membranes. 1-(2,3-dichlorobenzyl)-3-pyrrolidinol has also been shown to inhibit the activity of certain enzymes, which may contribute to its antimicrobial effects.
Biochemical and Physiological Effects:
1-(2,3-dichlorobenzyl)-3-pyrrolidinol has been shown to have low toxicity and is generally considered safe for use in various applications. It has been shown to have minimal effects on human cells and tissues, making it a promising candidate for further research and development.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 1-(2,3-dichlorobenzyl)-3-pyrrolidinol in lab experiments is its broad spectrum of antimicrobial activity, which makes it a useful tool for studying the effects of microorganisms on various systems. However, one limitation of using 1-(2,3-dichlorobenzyl)-3-pyrrolidinol is its relatively low solubility in water, which may make it difficult to work with in certain experiments.

Future Directions

There are several potential future directions for research on 1-(2,3-dichlorobenzyl)-3-pyrrolidinol. One area of interest is the development of new drugs based on 1-(2,3-dichlorobenzyl)-3-pyrrolidinol's antimicrobial properties. Another area of interest is the use of 1-(2,3-dichlorobenzyl)-3-pyrrolidinol as a preservative in various products. Further research is also needed to fully understand the mechanism of action of 1-(2,3-dichlorobenzyl)-3-pyrrolidinol and its potential effects on human cells and tissues.

Synthesis Methods

The synthesis of 1-(2,3-dichlorobenzyl)-3-pyrrolidinol involves the reaction of 2,3-dichlorobenzyl chloride with pyrrolidine in the presence of a base such as potassium carbonate. The reaction yields 1-(2,3-dichlorobenzyl)-3-pyrrolidinol as a product, which can be purified using various techniques such as recrystallization and column chromatography.

Scientific Research Applications

1-(2,3-dichlorobenzyl)-3-pyrrolidinol has been extensively studied for its potential applications in medicine and biotechnology. It has been shown to possess antimicrobial, antifungal, and antiviral properties, making it a promising candidate for the development of new drugs. 1-(2,3-dichlorobenzyl)-3-pyrrolidinol has also been investigated for its potential use as a preservative in various products such as cosmetics and food.